Cas no 56994-24-2 (Cyclohexane,1,2,3,4,5-pentachloro-, (1a,2a,3b,4a,5a)- (9CI))

Cyclohexane,1,2,3,4,5-pentachloro-, (1a,2a,3b,4a,5a)- (9CI) structure
56994-24-2 structure
Product Name:Cyclohexane,1,2,3,4,5-pentachloro-, (1a,2a,3b,4a,5a)- (9CI)
CAS No:56994-24-2
MF:C6H7Cl5
MW:256.38477730751
CID:383331
PubChem ID:185864
Update Time:2025-04-19

Cyclohexane,1,2,3,4,5-pentachloro-, (1a,2a,3b,4a,5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclohexane,1,2,3,4,5-pentachloro-, (1a,2a,3b,4a,5a)- (9CI)
    • (1S,2S,4R,5R)-1,2,3,4,5-pentachlorocyclohexane
    • 56994-24-2
    • Cyclohexane, 1,2,3,4,5-pentachloro-, (1alpha,2alpha,3beta,4alpha,5alpha)-
    • Inchi: 1S/C6H7Cl5/c7-2-1-3(8)5(10)6(11)4(2)9/h2-6H,1H2/t2-,3+,4-,5+,6?
    • InChI Key: SCTBPPSXYXJCFE-VJTZZWJDSA-N
    • SMILES: ClC1[C@H]([C@H](C[C@H]([C@H]1Cl)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 253.89931
  • Monoisotopic Mass: 253.899039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.5
  • Boiling Point: 310.5°Cat760mmHg
  • Flash Point: 147°C
  • Refractive Index: 1.52
  • PSA: 0
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